Cas no 16875-11-9 (Bradykinin (2-9))
Bradykinin (2-9) Chemical and Physical Properties
Names and Identifiers
-
- 2-9-Bradykinin
- Bradykinin Fragment 2-9
- [DES-ARG1 ]-BRADYKININ
- 5-(diaminomethylideneamino)-2-[[2-[[1-[3-hydroxy-2-[[3-phenyl-2-[[2-[[1-(pyrrolidine-2-carbonyl)pyrrolidine-2-carbonyl]amino]acetyl]amino]propanoyl]amino]propanoyl]pyrrolidine-2-carbonyl]amino]-3-phen
- Bradykinin (2-9)
- Bradykinin (2-9), (Des-Arg1)-Bradykinin
- Bradykinin [Des-Arg1]
- PRO-PRO-GLY-PHE-SER-PRO-PHE-ARG
- des-[Arg1]-bradykinin
- des-Arg9-bradykinin
- H-PPGFSPFR-OH
- L-Phe-L-Trp-OH
- L-PHENYLALANYL-L-TRYPTOPHAN
- n-l-phenylalanyl-l-tryptopha
- phenylalanyltryptophan
- phenylalanyltryptophane
- Phe-Trp-OH
- Bradykinin 2-9
- De-Arg1-bradykinin
- Des-Arg-bradykinin (human)
- PPGFSPFR
- 1-Des-Arg-bradykinin
- (DES-ARG1)-BRADYKININ
- 1-DE-L-ARGININE-BRADYKININ
- Bradykinin, de-arginine(1)-
- Bradykinin, 1-de-L-arginine-
- Des-Arg1-bradykinin
- 16875-11-9
- LS-15459
- ZZHVXIPXTCBVBE-UHFFFAOYSA-N
- 5-(diaminomethylideneamino)-2-[[2-[[1-[3-hydroxy-2-[[3-phenyl-2-[[2-[[1-(pyrrolidine-2-carbonyl)pyrrolidine-2-carbonyl]amino]acetyl]amino]propanoyl]amino]propanoyl]pyrrolidine-2-carbonyl]amino]-3-phenylpropanoyl]amino]pentanoic acid
- 5-(Pyridin-2-ylcarbamoyl)-3H-imidazole-4-carboxylicacid
-
- MDL: MFCD00076264
- Inchi: 1S/C44H61N11O10/c45-44(46)48-20-8-16-30(43(64)65)51-38(59)32(24-28-13-5-2-6-14-28)52-40(61)35-18-10-22-55(35)42(63)33(26-56)53-37(58)31(23-27-11-3-1-4-12-27)50-36(57)25-49-39(60)34-17-9-21-54(34)41(62)29-15-7-19-47-29/h1-6,11-14,29-35,47,56H,7-10,15-26H2,(H,49,60)(H,50,57)(H,51,59)(H,52,61)(H,53,58)(H,64,65)(H4,45,46,48)
- InChI Key: ZZHVXIPXTCBVBE-UHFFFAOYSA-N
- SMILES: O=C(C1CCCN1)N1CCCC1C(NCC(NC(CC1C=CC=CC=1)C(NC(CO)C(N1CCCC1C(NC(C(NC(C(=O)O)CCC/N=C(\N)/N)=O)CC1C=CC=CC=1)=O)=O)=O)=O)=O
Computed Properties
- Exact Mass: 903.46000
- Monoisotopic Mass: 903.46
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 11
- Hydrogen Bond Acceptor Count: 21
- Heavy Atom Count: 65
- Rotatable Bond Count: 30
- Complexity: 1700
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 7
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 320A^2
- XLogP3: -3
Experimental Properties
- Color/Form: No data available
- Density: 1.46±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: No data available
- Boiling Point: No data available
- Flash Point: No data available
- Refractive Index: 1.684
- Solubility: Very slightly soluble (0.47 g/l) (25 º C),
- PSA: 317.58000
- LogP: 0.95140
Bradykinin (2-9) Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - WGK Germany:3
- Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.
Bradykinin (2-9) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B803326-25mg |
Bradykinin Fragment 2-9 |
16875-11-9 | ≥97% (HPLC) | 25mg |
¥2,662.20 | 2022-09-29 | |
| TRC | B284505-2.5mg |
Bradykinin (2-9) |
16875-11-9 | 2.5mg |
$ 380.00 | 2022-06-07 | ||
| TRC | B284505-5mg |
Bradykinin (2-9) |
16875-11-9 | 5mg |
$ 740.00 | 2022-06-07 | ||
| TRC | B284505-10mg |
Bradykinin (2-9) |
16875-11-9 | 10mg |
$ 1180.00 | 2022-06-07 | ||
| ChemScence | CS-0044436-5mg |
Bradykinin (2-9) |
16875-11-9 | 99.94% | 5mg |
$120.0 | 2022-04-27 | |
| ChemScence | CS-0044436-10mg |
Bradykinin (2-9) |
16875-11-9 | 99.94% | 10mg |
$205.0 | 2022-04-27 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce52326-5mg |
Bradykinin 2-9 (Des-Arg1-bradykinin) |
16875-11-9 | 98% | 5mg |
¥534.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce52326-10mg |
Bradykinin 2-9 (Des-Arg1-bradykinin) |
16875-11-9 | 98% | 10mg |
¥891.00 | 2023-09-07 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TP1181-5 mg |
Bradykinin (2-9) |
16875-11-9 | 100.00% | 5mg |
¥735.00 | 2022-02-28 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TP1181-10 mg |
Bradykinin (2-9) |
16875-11-9 | 100.00% | 10mg |
¥1200.00 | 2022-02-28 |
Bradykinin (2-9) Suppliers
Bradykinin (2-9) Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
Additional information on Bradykinin (2-9)
Introduction to Bradykinin (2-9) and CAS No. 16875-11-9
Bradykinin (2-9), a peptide hormone derived from the enzymatic degradation of high-molecular-weight kininogen, holds significant importance in the field of biomedical research and pharmacology. This neuroactive peptide, with the chemical identifier CAS No. 16875-11-9, has garnered considerable attention due to its multifaceted roles in various physiological and pathological processes. The peptide is composed of nine amino acids and is known for its potent effects on blood pressure regulation, inflammation, and pain sensation.
The structure of Bradykinin (2-9) is characterized by a specific sequence of amino acids, which contributes to its biological activity. Its synthesis involves the cleavage of bradykininogen by kallikrein enzymes, a process that is tightly regulated within the body. The significance of this peptide has been further underscored by recent advancements in molecular biology and pharmacokinetics, which have provided deeper insights into its mechanisms of action.
Recent studies have highlighted the role of Bradykinin (2-9) in the modulation of vascular tone and blood pressure. Research indicates that this peptide exerts its effects through binding to specific G protein-coupled receptors, primarily the B2 receptor. The activation of these receptors leads to a cascade of intracellular events that result in vasodilation, increased vascular permeability, and pain sensitization. These findings have opened new avenues for the development of drugs targeting conditions such as hypertension and inflammation.
In addition to its cardiovascular effects, Bradykinin (2-9) has been implicated in various inflammatory responses. Emerging evidence suggests that this peptide plays a crucial role in modulating immune cell function and cytokine release. For instance, studies have demonstrated that Bradykinin (2-9) can enhance the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby contributing to the inflammatory process. This has significant implications for the development of therapeutic strategies aimed at modulating inflammation in chronic diseases.
The pharmacological significance of CAS No. 16875-11-9 lies in its potential as a therapeutic agent. Due to its potent biological effects, researchers have been exploring its use in treating a variety of conditions. One notable area of research is its application in pain management. Bradykinin (2-9) has been shown to increase pain sensitivity, making it a potential target for developing analgesic agents that can modulate pain perception.
Moreover, the study of Bradykinin (2-9) has provided valuable insights into the pathophysiology of several diseases. For example, research has linked imbalances in bradykinin levels to conditions such as sepsis and kidney disease. In sepsis, excessive bradykinin production can lead to hypotension and organ dysfunction, highlighting the need for precise regulation of this peptide system.
The development of synthetic analogs of Bradykinin (2-9) has been an active area of research aimed at enhancing therapeutic efficacy while minimizing side effects. These analogs are designed to retain key structural features necessary for receptor binding while modifying other aspects to improve pharmacokinetic properties. Such efforts have led to the identification of novel compounds with potential applications in treating cardiovascular diseases and inflammation.
Advances in high-throughput screening technologies have further accelerated the discovery process for compounds targeting bradykinin receptors. These technologies allow researchers to rapidly test large libraries of compounds for their ability to modulate bradykinin signaling pathways. This approach has identified several promising candidates that are currently undergoing further investigation.
The role of Bradykinin (2-9) in neurobiology has also been an area of growing interest. Studies suggest that this peptide can influence neurotransmitter release and neuronal excitability, making it a potential player in neurological disorders such as migraine and neuropathic pain. Understanding these mechanisms could lead to novel therapeutic strategies for these conditions.
In conclusion, Bradykinin (2-9), with its chemical identifier CAS No. 16875-11-9, is a multifaceted peptide with significant implications in various physiological processes. Its roles in cardiovascular regulation, inflammation, pain sensation, and neurobiology make it a valuable target for therapeutic intervention. Recent advancements in research have provided deeper insights into its mechanisms of action and opened new possibilities for drug development aimed at treating conditions such as hypertension, inflammation, and neurological disorders.
16875-11-9 (Bradykinin (2-9)) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)